Cas no 888463-38-5 (N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide
• CAS No: 888463-38-5
• MF: C₂₀H₁₈ClFN₂O₃
• MW: 388.819927692413
• CID: 6251983
• PubChem ID: 7501874
• Update Time: 2025-09-28

N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide
• 888463-38-5
• N-(3-chloro-4-fluorophenyl)-3-pentanamidobenzofuran-2-carboxamide
• AB00677146-01
• N-(3-chloro-4-fluorophenyl)-3-(pentanoylamino)-1-benzofuran-2-carboxamide
• F1883-0613
• AKOS024617166

• Inchi： 1S/C20H18ClFN2O3/c1-2-3-8-17(25)24-18-13-6-4-5-7-16(13)27-19(18)20(26)23-12-9-10-15(22)14(21)11-12/h4-7,9-11H,2-3,8H2,1H3,(H,23,26)(H,24,25)
• InChI Key： AZXQTZBXBBOTEO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=C(C2C=CC=CC=2O1)NC(CCCC)=O)=O)F

Computed Properties

• Exact Mass: 388.0989983g/mol
• Monoisotopic Mass: 388.0989983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide

Introduction to N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide (CAS No. 888463-38-5)

N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide, identified by its CAS number 888463-38-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a benzofuran core, fluoro and chloro substituents, and an amide functional group, contribute to its unique chemical properties and potential therapeutic applications.

The benzofuran moiety is a well-known pharmacophore in drug discovery, often found in natural products and synthetic drugs due to its ability to interact with biological targets in a highly specific manner. In N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide, the benzofuran ring is further functionalized with an amide group at the 2-position and a pentanamido side chain at the 3-position. These modifications enhance the molecule's solubility, metabolic stability, and binding affinity to biological targets.

The presence of both chloro and fluoro substituents on the aromatic ring is particularly noteworthy. These halogen atoms are frequently incorporated into drug molecules to improve their pharmacokinetic properties, such as bioavailability and metabolic stability. The electron-withdrawing nature of these substituents can also modulate the electronic properties of the molecule, influencing its interactions with biological targets. Recent studies have shown that halogenated aromatic compounds often exhibit enhanced binding affinity to enzymes and receptors, making them attractive candidates for drug development.

In the realm of medicinal chemistry, N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The amide group in the molecule can serve as a hinge-binding motif, allowing for precise interactions with target proteins.

The pentanamido side chain contributes to the compound's overall hydrophobicity, which can be advantageous for membrane permeability and cellular uptake. Additionally, the structural rigidity provided by the benzofuran core enhances the molecule's ability to fit into narrow binding pockets of biological targets. These features make N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide a promising candidate for further exploration in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the benzofuran ring, introduction of the chloro and fluoro substituents, and installation of the amide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

Evaluation of N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have revealed that this compound exhibits significant inhibitory effects on various enzymes relevant to inflammatory diseases and cancer. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammation.

In vivo studies have further supported these findings by demonstrating that N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide can modulate inflammatory responses in animal models without significant side effects. These results are encouraging for the development of novel anti-inflammatory drugs based on this scaffold. Additionally, preclinical studies have explored its potential as an anticancer agent, showing promising results in reducing tumor growth and metastasis in animal models.

The structural diversity offered by N-(3-chloro-4-fluorophenyl)-3-pentanamido-1-benzofuran-2-carboxamide strong>) makes it a valuable scaffold for derivative design. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. For example, replacing the pentanamido side chain with other amine derivatives or altering the position of halogen atoms can lead to compounds with enhanced potency or selectivity.

The growing interest in halogenated aromatic compounds as pharmacological agents has spurred numerous research efforts aimed at understanding their mechanisms of action and developing new derivatives with improved therapeutic profiles. N-(< strong >3-chloro-4-fluorophenyl strong >)-< strong >3-pentanamido-1-benzofuran2)-carboxamide (CAS No.< strong >888463385) strong > strong > strong > strong > p >

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